Cas no 13232-74-1 (Hexanitrobenzene)

• Product Name: Hexanitrobenzene
• CAS No: 13232-74-1
• MF: C₆N₆O₁₂
• MW: 348.097200393677
• CID: 1229839
• PubChem ID: 12488953
• Update Time: 2025-04-20

Hexanitrobenzene Chemical and Physical Properties

Names and Identifiers

• Hexanitrobenzene
• Hexanitroethane [Forbidden]
• AG-H-77194
• Hexanitroaethan
• AC1L1UT6
• CTK5H0550
• Hexanitro-aethan
• ETHANE, HEXANITRO-
• Hexanitroethan
• Hexanitroethane
• EINECS 213-042-1
• Hexanitrobenzol
• Hexanitro-benzol
• AC1Q28JO
• HNB
• Benzene, 1,2,3,4,5,6-hexanitro-
• 1,2,3,4,5,6-Hexanitro-benzene
• SCHEMBL1194020
• DTXSID90893766
• Q2722912
• 69FN42H7T4
• 13232-74-1
• 1,2,3,4,5,6-hexanitrobenzene
• Benzene, hexanitro-

• Inchi： 1S/C6N6O12/c13-7(14)1-2(8(15)16)4(10(19)20)6(12(23)24)5(11(21)22)3(1)9(17)18
• InChI Key： BVKZIAODKDJPLW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C(=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 347.9574
• Monoisotopic Mass: 347.95741946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 275Ų

Experimental Properties

• Density: 1.7443 (rough estimate)
• Melting Point: 254°C
• Refractive Index: 1.7520 (estimate)
• PSA: 258.84